N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide

• IUPAC Name: 1-benzyl-3-[2-(3,4-dichlorophenoxy)propanoylamino]thiourea
• InChI: InChI=1S/C17H17Cl2N3O2S/c1-11(24-13-7-8-14(18)15(19)9-13)16(23)21-22-17(25)20-10-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3,(H,21,23)(H2,20,22,25)
• InChI Key: DENAIGFGOPHAIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NNC(=S)NCC1=CC=CC=C1)OC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C17H17Cl2N3O2S
• Molecular Weight: 398.3 g/mol

Description

N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide, also known as BPH-715, is a compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a thiosemicarbazone derivative and has been synthesized through various methods. In

Mechanism of Action

The mechanism of action of N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide is not fully understood. However, it has been reported to inhibit the activity of cathepsin L by binding to its active site. Cathepsin L is a lysosomal protease that is involved in the degradation of extracellular matrix proteins and the promotion of cancer cell invasion and metastasis. By inhibiting the activity of cathepsin L, N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide could prevent the invasion and metastasis of cancer cells.
Biochemical and Physiological Effects:
N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide has been reported to have various biochemical and physiological effects. It has been shown to inhibit the activity of cathepsin L in cancer cells, which could prevent the invasion and metastasis of cancer cells. N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide has also been reported to inhibit the replication of the hepatitis B virus and the Zika virus. These findings suggest that N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide could have potential applications in the development of new anti-cancer and anti-viral drugs.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide is its potential as a therapeutic agent for cancer and viral infections. Its anti-inflammatory properties could also make it a useful tool for studying the role of inflammation in various diseases. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use as a therapeutic agent. Additionally, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide. One direction is to further investigate its mechanism of action and optimize its use as a therapeutic agent for cancer and viral infections. Another direction is to study its potential as a tool for studying the role of inflammation in various diseases. Additionally, further studies are needed to determine its safety and efficacy in humans.

Scientific Research Applications

N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide has shown potential in various scientific research applications. It has been reported to have anti-inflammatory, anti-cancer, and anti-viral properties. In particular, it has been shown to inhibit the activity of the enzyme cathepsin L, which is involved in the invasion and metastasis of cancer cells. N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide has also been reported to inhibit the replication of the hepatitis B virus and the Zika virus. These findings suggest that N-benzyl-2-[2-(3,4-dichlorophenoxy)propanoyl]hydrazinecarbothioamide could be a promising candidate for the development of new anti-cancer and anti-viral drugs.